Cas no 27886-55-1 (1,3-Benzenedisulfonic acid, 4-chloro-)

• Product Name: 1,3-Benzenedisulfonic acid, 4-chloro-
• CAS No: 27886-55-1
• MF: C₆H₅ClO₆S₂
• MW: 272.683298826218
• CID: 1432891
• PubChem ID: 19778779
• Update Time: 2025-04-20

1,3-Benzenedisulfonic acid, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonic acid, 4-chloro-
• 4-chlorobenzene-1,3-disulfonic acid
• DTXSID30599831
• 27886-55-1
• SCHEMBL1878944

• Inchi： 1S/C6H5ClO6S2/c7-5-2-1-4(14(8,9)10)3-6(5)15(11,12)13/h1-3H,(H,8,9,10)(H,11,12,13)
• InChI Key： LSFNKRBCEIFQCE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 271.92165
• Monoisotopic Mass: 271.9216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 108.74